Cas no 892479-39-9 (6-(2-fluorophenyl)methyl-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 6-(2-fluorophenyl)methyl-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 892479-39-9
• MF: C₁₇H₁₂FN₅O
• MW: 321.308485984802
• CID: 6420677
• PubChem ID: 7159327
• Update Time: 2025-07-09

6-(2-fluorophenyl)methyl-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 6-(2-fluorophenyl)methyl-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 6-[(2-fluorophenyl)methyl]-3,6-dihydro-3-phenyl-
• F0656-0617
• 6-[(2-fluorophenyl)methyl]-3-phenyltriazolo[4,5-d]pyrimidin-7-one
• CCG-305235
• 6-[(2-fluorophenyl)methyl]-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• 892479-39-9
• AKOS024593528
• 6-(2-fluorobenzyl)-3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• Inchi： 1S/C17H12FN5O/c18-14-9-5-4-6-12(14)10-22-11-19-16-15(17(22)24)20-21-23(16)13-7-2-1-3-8-13/h1-9,11H,10H2
• InChI Key： VGNLWEBYEJWFHK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C=NC2=C(C1=O)N=NN2C1C=CC=CC=1

Computed Properties

• Exact Mass: 321.10258819g/mol
• Monoisotopic Mass: 321.10258819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 553.9±60.0 °C(Predicted)
• pka: -3.74±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 6-(2-fluorophenyl)methyl-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

Introduction to 6-(2-fluorophenyl)methyl-3-phenyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one (CAS No. 892479-39-9)

6-(2-fluorophenyl)methyl-3-phenyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one (CAS No. 892479-39-9) is a highly sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazolopyrimidine class, a structural motif known for its broad spectrum of biological activities. The presence of both fluorine and phenyl substituents in its molecular framework enhances its pharmacological potential, making it a promising candidate for further investigation in drug discovery.

The chemical structure of this compound features a fused triazolo[4,5-d]pyrimidine core, which is a critical feature for its biological interactions. The triazolo[4,5-d]pyrimidin-7-one scaffold is particularly intriguing due to its ability to modulate various biological pathways. Recent studies have highlighted the importance of such heterocyclic compounds in the development of novel therapeutic agents. The fluorine atom at the 2-position of the phenyl ring introduces electronic and steric effects that can significantly influence the compound's binding affinity to biological targets.

In the realm of medicinal chemistry, the synthesis and optimization of 6-(2-fluorophenyl)methyl-3-phenyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one have been extensively explored. Researchers have leveraged advanced synthetic methodologies to modify its structure and evaluate its pharmacological properties. The compound's potential as an inhibitor of key enzymes and receptors has been a focal point of interest. For instance, studies suggest that it may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly selective manner. The phenyl groups contribute to hydrophobic interactions with protein binding sites, while the triazolopyrimidine core provides additional hydrogen bonding opportunities. These features make it an attractive scaffold for designing molecules with enhanced binding affinity and reduced off-target effects. Furthermore, the presence of a methyl group at the 6-position adds another layer of structural complexity that can be fine-tuned to optimize pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of 6-(2-fluorophenyl)methyl-3-phenyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one with biological targets with remarkable accuracy. These computational studies have provided valuable insights into how modifications to its structure can enhance its therapeutic potential. For example, virtual screening techniques have been used to identify derivatives of this compound that exhibit improved activity against specific disease-related targets.

The pharmacological profile of this compound has been evaluated in various preclinical models. Initial studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting key inflammatory pathways. Additionally, it has shown promise as an antiviral agent by interfering with viral replication mechanisms. These findings underscore the versatility of triazolopyrimidine-based compounds in addressing multiple therapeutic challenges.

Another area where this compound has shown significant promise is in the treatment of neurological disorders. The ability of 6-(2-fluorophenyl)methyl-3-phenyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one to interact with neurotransmitter receptors has been explored in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. By modulating these receptors, the compound may help restore neuronal function and slow disease progression. These findings highlight the potential for this class of compounds to contribute to advancements in neurology.

The synthetic route to 6-(2-fluorophenyl)methyl-3-phenyl-3H,6H,7H-1,2-triazolo[4',5':d]pyrimidinone (CAS No: 89247939) involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms into aromatic rings is a critical step that demands specialized synthetic techniques. However,this process can be optimized using modern catalytic systems, which improve yield and purity while minimizing waste generation.

In conclusion,this heterocyclic compound represents a significant advancement in pharmaceutical chemistry, offering a unique combination of structural features that make it a versatile tool for drug discovery. Its potential applications span multiple therapeutic areas,underscoring its importance as a lead compound for further development. As research continues,we can expect to see more derivatives and analogs emerge, each designed to enhance specific pharmacological properties and improve therapeutic outcomes.